1-(3-(benzo[d]thiazol-2-yloxy)azetidin-1-yl)-2-(1H-indol-3-yl)ethanone

• IUPAC Name: 1-[3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-2-(1H-indol-3-yl)ethanone
• InChI: InChI=1S/C20H17N3O2S/c24-19(9-13-10-21-16-6-2-1-5-15(13)16)23-11-14(12-23)25-20-22-17-7-3-4-8-18(17)26-20/h1-8,10,14,21H,9,11-12H2
• InChI Key: WVIDCUAVBPLOGO-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CC2=CNC3=CC=CC=C32)OC4=NC5=CC=CC=C5S4
• Molecular Formula: C20H17N3O2S
• Molecular Weight: 363.4 g/mol

Description

1-(3-(benzo[d]thiazol-2-yloxy)azetidin-1-yl)-2-(1H-indol-3-yl)ethanone is a chemical compound that has been of interest to many researchers due to its potential therapeutic properties. This compound is known to have a unique structure that makes it a promising candidate for various applications in the field of medicinal chemistry. In

Scientific Research Applications

Antimicrobial and Antifungal Applications

Compounds with structures related to 1-(3-(benzo[d]thiazol-2-yloxy)azetidin-1-yl)-2-(1H-indol-3-yl)ethanone have been evaluated for their antimicrobial and antifungal activities. For instance, derivatives synthesized through microwave-assisted processes and traditional methods have shown promising antibacterial and antifungal effects against pathogens such as Staphylococcus aureus, Bacillus subtilis, Escherichia coli, Salmonella typhi, and Candida albicans (Mistry & Desai, 2006). Similarly, novel 1H-indole derivatives exhibited significant antimicrobial activity, demonstrating their potential as effective agents against microbial infections (Letters in Applied NanoBioScience, 2020).

Anti-inflammatory Applications

Azetidinone derivatives, including those linked with indole moieties, have been assessed for their anti-inflammatory properties. A study reported the synthesis of indolyl azetidinones with notable anti-inflammatory activity, suggesting their utility in developing non-steroidal anti-inflammatory drugs (NSAIDs) (Kalsi et al., 1990).

Anticancer Applications

The exploration into the anticancer properties of compounds related to 1-(3-(benzo[d]thiazol-2-yloxy)azetidin-1-yl)-2-(1H-indol-3-yl)ethanone has yielded positive outcomes. Benzothiazole β-lactam conjugates, for example, were synthesized and found to exhibit moderate antimalarial activity and potential as medicines due to their hemolytic activity and mammalian cell toxicity profiles, indicating their relevance in cancer therapy (Alborz et al., 2018). Another study focused on the synthesis of new benzimidazole derivatives, showcasing their potential as antimicrobial agents, which indirectly supports the exploration of such compounds for broader pharmacological applications, including anticancer activities (Ansari & Lal, 2009).